Cas no 2173568-91-5 (tert-butyl 3-[(2S)-2-amino-3-methoxy-3-oxo-propyl]indazole-1-carboxylate)

• Product Name: tert-butyl 3-[(2S)-2-amino-3-methoxy-3-oxo-propyl]indazole-1-carboxylate
• CAS No: 2173568-91-5
• MF: C₁₆H₂₁N₃O₄
• MW: 319.355643987656
• CID: 5304709
• Update Time: 2025-07-20

tert-butyl 3-[(2S)-2-amino-3-methoxy-3-oxo-propyl]indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-propanoic acid, α-amino-1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester, (αS)-
• tert-Butyl (S)-3-(2-amino-3-methoxy-3-oxopropyl)-1H-indazole-1-carboxylate
• tert-butyl 3-[(2S)-2-amino-3-methoxy-3-oxo-propyl]indazole-1-carboxylate

• Inchi： 1S/C16H21N3O4/c1-16(2,3)23-15(21)19-13-8-6-5-7-10(13)12(18-19)9-11(17)14(20)22-4/h5-8,11H,9,17H2,1-4H3/t11-/m0/s1
• InChI Key： ZFJFLKWDLSYTJO-NSHDSACASA-N
• SMILES： O(C(N1C2C=CC=CC=2C(C[C@@H](C(=O)OC)N)=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 449
• XLogP3: 2.2
• Topological Polar Surface Area: 96.4

Additional information on tert-butyl 3-[(2S)-2-amino-3-methoxy-3-oxo-propyl]indazole-1-carboxylate

Professional Introduction to Tert-butyl 3-[(2S)-2-amino-3-methoxy-3-oxo-propyl]indazole-1-carboxylate (CAS No. 2173568-91-5)

Tert-butyl 3-[(2S)-2-amino-3-methoxy-3-oxo-propyl]indazole-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2173568-91-5, represents a novel class of molecules with potential applications in drug discovery and medicinal chemistry. The intricate structure of this molecule, featuring a tert-butyl ester group, an indazole core, and a chiral side chain derived from (2S)-2-amino-3-methoxy-3-oxo-propyl, makes it a subject of considerable interest for researchers exploring new pharmacophores and molecular architectures.

The indazole moiety is a prominent pharmacophore in medicinal chemistry, known for its presence in various bioactive molecules. Its aromatic system provides a stable scaffold that can interact with biological targets, while the nitrogen atoms offer opportunities for hydrogen bonding and coordination. In the case of tert-butyl 3-[(2S)-2-amino-3-methoxy-3-oxo-propyl]indazole-1-carboxylate, the tert-butyl ester group at the carboxyl position not only enhances the solubility and stability of the compound but also serves as a handle for further chemical modifications. This feature is particularly valuable in synthetic chemistry, where such groups can be selectively cleaved or modified to introduce new functionalities or linkages.

The chiral side chain, specifically the (2S)-configuration of the amino acid derivative, introduces stereochemical complexity to the molecule. Chirality is a critical factor in drug design, as enantiomers of a molecule can exhibit vastly different biological activities. The (2S)-configuration suggests that this compound may have unique interactions with biological targets compared to its enantiomer or racemic mixture. This aspect has prompted researchers to explore its potential as a chiral ligand or intermediate in asymmetric synthesis, where it could play a role in generating enantiomerically pure compounds with enhanced therapeutic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like tert-butyl 3-[(2S)-2-amino-3-methoxy-3-oxo-propyl]indazole-1-carboxylate with biological targets. These studies have revealed that the indazole core and the amino acid-derived side chain can form multiple hydrogen bonds and hydrophobic interactions with receptors or enzymes. Such interactions are crucial for determining the efficacy and selectivity of a drug candidate. The presence of multiple functional groups in this molecule also suggests that it may exhibit diverse biological activities, making it a promising scaffold for further exploration.

In addition to its structural complexity, tert-butyl 3-[(2S)-2-amino-3-methoxy-3-oxo-propyl]indazole-1-carboxylate has been investigated for its potential therapeutic applications. Preliminary studies have suggested that this compound may possess anti-inflammatory, anti-cancer, and antimicrobial properties. These findings are based on both in vitro experiments and computational simulations that highlight its ability to modulate key biological pathways. For instance, the indazole core has been shown to interact with transcription factors and signaling molecules involved in inflammation and cell proliferation. The amino acid-derived side chain may further enhance these interactions by providing additional binding sites or by influencing the conformational flexibility of the molecule.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, recent developments in synthetic methodologies have made it possible to construct these molecules with high precision and yield. Techniques such as chiral resolution, asymmetric catalysis, and protecting group strategies have been employed to achieve the desired stereochemical purity. These advancements have not only facilitated the preparation of tert-butyl 3-[(2S)-2-amino-3-methoxy-3-oxo-propyl]indazole-1-carboxylate but also provided valuable insights into general approaches for constructing similar chiral molecules.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. The unique structural features of tert-butyl 3-[(2S)-2-amino-3-methoxy-3-oxy-propyl]indazole-1-carboxylate make it an attractive candidate for developing novel agrochemicals that target specific pests or pathogens while minimizing environmental impact. Additionally, its chiral nature could be exploited in catalysis and material science applications where enantiomerically pure compounds are required.

In conclusion, Tert-butyl 3-[(2S)-2-amino--3-methoxy--3-oxo-propyl]indazole1-carboxylate (CAS No.2173568-91-5) represents a fascinating molecule with significant potential in pharmaceutical research and beyond. Its complex structure, stereochemical features, and predicted biological activities make it a valuable scaffold for further exploration. As synthetic methodologies continue to evolve, we can expect more efficient ways to construct such intricate molecules, opening up new possibilities for drug discovery and application development.